Cas no 789-61-7 (6-Thio-2'-Deoxyguanosine)

6-Thio-2'-Deoxyguanosine structure

Product Name:6-Thio-2'-Deoxyguanosine

CAS No:789-61-7

MF:C₁₀H₁₃N₅O₃S

MW:283.306919813156

CID:563444

PubChem ID:329825770

Update Time:2024-10-27

6-Thio-2'-Deoxyguanosine Chemical and Physical Properties

Names and Identifiers

- Guanosine,2'-deoxy-6-thio-
- 2´-Deoxy-6-thio Guanosine
- 2'-Deoxy-6-thio Guanosine
- 6-THIO-2’-DEOXY-GUANOSINE
- 6-THIO-2'-DEOXYGUANOSINE
- 2'-deoxyribo-6-thioguanosine
- tgdr
- Thiodeoxyguanosine
- 2′-Ddeoxy-6-thio-guanosine
- 2′-Deoxy-6-thioguanosine
- 2′-Deoxythioguanosine
- 2-Amino-9-(2-deoxy-β-D-erythro-pentofuranosyl)-6-mercaptopurine
- 2-Amino-9-(2-deoxy-β-D-erythro-pentofuranosyl)-9H-purine-6(1H)-thione (7CI,8CI)
- 6-Thio-dG
- NSC 71261
- KR0RFB46DF
- 2'-Deoxythioguanosine
- Thioguanine deoxyriboside
- beta-Thioguanidine deoxyriboside
- beta-TGdR
- 6-Mercaptoguaninedeoxyriboside
- B-TGdR
- beta-2'-Deoxy-6-thioguanosine monohydrate
- 2'Deoxy-6-thioguanosine
- beta-2'-Deoxythioguanosine
- 2'-Desoxy-6-thioguanosine
- beta-2'-Deoxythiol guanosine
- Thioguanine deoxyriboside (VAN)
- Thioguanine 9betaD-2'-deoxyriboside
- BETA-THIOGUANINE DEOXYRIBOSIDE
- 2'-deoxy-6-thioguanosine
- 2-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-6-thione
- Guanosine, 2'-deoxy-6-thio-
- beta-2'-Deox
- β-TGdR
- BRN 1224220
- HSDB 7074
- A-TGdR
- MS-24022
- 789-61-7
- CHEMBL3250476
- 6-thio-dG;-TGdR
- 2-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purine-6-thione
- thio
- beta-Thioguanosine deoxyriboside
- NCI-C01581
- 2-Amino-9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purine-6(9H)-thione
- NSC-71261
- MFCD00672275
- 2-AMINO-9-(2-DEOXY-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-6-MERCAPTOPURINE
- 2-Amino-9-(2-deoxy-.beta.-D-erythropentofuranosyl)-9H-purine-6(1H)-thione
- AC-32335
- 2-amino-9-(2-deoxy-beta-D-erythro-pentofuranosyl)-1,9-dihydro-6H-purine-6-thione
- 2'-DDEOXY-6-THIO-GUANOSINE
- 6-Thio-2 inverted exclamation marka-Deoxyguanosine
- DTXSID4021345
- ??TGdR
- UNII-KR0RFB46DF
- s7757
- 6-thio-dG;
- 9H-Purine-6(1H)-thione, 2-amino-9-(2-deoxy-beta-D-erythro-pentofuranosyl)-
- F88129
- SCHEMBL531274
- NSC71261
- SCHEMBL9634767
- 2-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6,9-dihydro-1H-purine-6-thione
- CS-0014289
- HY-18762
- CCRIS 195
- CCG-267279
- 2′-Deoxy-6-thioguanosine (ACI)
- 9H-Purine-6(1H)-thione, 2-amino-9-(2-deoxy-β-D-erythro-pentofuranosyl)- (7CI, 8CI)
- 2′-Desoxy-6-thioguanosine
- β-Thioguanine deoxyriboside
- DA-49951
- 2-AMINO-9-[(2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-1H-PURINE-6-THIONE
- Ateganosine
- ateganosine [INN]
- 6-Thio-2'-Deoxyguanosine
- Inchi： 1S/C10H13N5O3S/c11-10-13-8-7(9(19)14-10)12-3-15(8)6-1-4(17)5(2-16)18-6/h3-6,16-17H,1-2H2,(H3,11,13,14,19)/t4-,5+,6+/m0/s1
- InChI Key： SCVJRXQHFJXZFZ-KVQBGUIXSA-N
- SMILES： S=C1N=C(N)NC2N([C@H]3C[C@H](O)[C@@H](CO)O3)C=NC1=2
- BRN： 122

Computed Properties

Exact Mass: 283.07400
Monoisotopic Mass: 283.07391047 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 150
Molecular Weight: 283.31

Experimental Properties

PSA: 154.30000
LogP: 0.29300

6-Thio-2'-Deoxyguanosine Security Information

Hazardous Material transportation number：NONH for all modes of transport
RTECS：UP0750000
Storage Condition：4°C, protect from light

6-Thio-2'-Deoxyguanosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-18762-10mM*1mLinDMSO	6-Thio-2'-Deoxyguanosine	789-61-7	≥98.0%	10mM*1mLinDMSO	￥715	2022-05-18
MedChemExpress	HY-18762-5mg	6-Thio-2'-Deoxyguanosine	789-61-7	99.70%	5mg	￥595	2025-04-16
MedChemExpress	HY-18762-10mg	6-Thio-2'-Deoxyguanosine	789-61-7	99.70%	10mg	￥850	2025-04-16
MedChemExpress	HY-18762-25mg	6-Thio-2'-Deoxyguanosine	789-61-7	99.70%	25mg	￥1850	2025-04-16
MedChemExpress	HY-18762-50mg	6-Thio-2'-Deoxyguanosine	789-61-7	99.70%	50mg	￥3060	2025-04-16
S e l l e c k ZHONG GUO	S7757-10mg	6-Thio-dG	789-61-7	99.86%	10mg	¥875.67	2023-09-16
S e l l e c k ZHONG GUO	S7757-50mg	6-Thio-dG	789-61-7	99.86%	50mg	¥3261.29	2023-09-16
DC Chemicals	DC8861-1 g	6-Thio-dG	789-61-7	>98%	1g	$1200.0	2022-03-01
DC Chemicals	DC8861-100 mg	6-Thio-dG	789-61-7	>98%	100mg	$300.0	2022-03-01
DC Chemicals	DC8861-250 mg	6-Thio-dG	789-61-7	>98%	250mg	$600.0	2022-03-01

6-Thio-2'-Deoxyguanosine Production Method

Production Method 1

312693-72-4

789-61-7

Reaction Conditions

1.1 Reagents: Pyridine , Trifluoroacetic anhydride ; cooled; 1 h, cooled
1.2 Reagents: Sodium hydrosulfide ; 0 °C; overnight, rt
1.3 Reagents: Ammonium bicarbonate Solvents: Water ; 6 h, rt

Reference

Novel synthesis of O6-alkylguanine containing oligodeoxyribonucleotides as substrates for the human DNA repair protein, O6-methylguanine DNA methyltransferase (MGMT)

Shibata, Takayuki; Glynn, Nicola; McMurry, T. Brian H.; McElhinney, R. Stanley; Margison, Geoffrey P.; et al, Nucleic Acids Research, 2006, 34(6), 1884-1891

Production Method 2

154-42-7

951-77-9

789-61-7

Reaction Conditions

Reference

Synthesis of nucleosides

Vorbrueggen, Helmut; Ruh-Pohlenz, Carmen, Organic Reactions (Hoboken, 2000, 55,

Production Method 3

117998-57-9

789-61-7

Reaction Conditions

1.1 Reagents: Lithium sulfide Solvents: Tetrahydrofuran
1.2 Reagents: Sodium methoxide Solvents: Methanol

Reference

Straightforward synthesis of 6-thiodeoxyguanosine and its incorporation into oligodeoxynucleotides

Waters, Timothy R.; Connolly, Bernard A., Nucleosides & Nucleotides, 1992, 11(5), 985-98

Production Method 4

118-00-3

789-61-7

Reaction Conditions

1.1 Reagents: Pyridine , Trifluoroacetic anhydride Solvents: Pyridine
1.2 Reagents: Sodium hydrosulfide Solvents: Dimethylformamide

Reference

One-flask syntheses of 6-thioguanosine and 2'-deoxy-6-thioguanosine

Kung, Pei Pei; Jones, Roger A., Tetrahedron Letters, 1991, 32(32), 3919-22

Production Method 5

35095-93-3

789-61-7

Reaction Conditions

1.1 Reagents: Sodium methoxide , Hydrogen sulfide Solvents: Methanol

Reference

Convenient synthesis of 2'-deoxy-6-thioguanosine, ara-guanine, ara-6-thioguanine and certain related purine nucleosides by the stereospecific sodium salt glycosylation procedure

Hanna, Naeem B.; Ramasamy, Kandasamy; Robins, Roland K.; Revankar, Ganapathi R., Journal of Heterocyclic Chemistry, 1988, 25(6), 1899-903